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Introduction
ortho-Bromochlorobenzene (1-bromo-2-chlorobenzene) is an organohalogen compound with

the chemical formula C₆H₄BrCl. As a substituted aromatic hydrocarbon, it serves as a crucial

intermediate in the synthesis of a variety of more complex molecules, including

pharmaceuticals, agrochemicals, and other specialty chemicals. A thorough understanding of

its physicochemical properties is paramount for its effective handling, reaction optimization, and

for predicting its behavior in various chemical and biological systems. This technical guide

provides a comprehensive overview of the key physicochemical characteristics of o-

bromochlorobenzene, complete with experimental protocols and workflow visualizations.

Core Physicochemical Properties
The fundamental physical and chemical properties of o-bromochlorobenzene are summarized

in the tables below for easy reference and comparison.

General and Physical Properties
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Property Value Reference

Molecular Formula C₆H₄BrCl [1][2]

Molecular Weight 191.45 g/mol [1][2]

Appearance
Clear, colorless to pale yellow

liquid

Melting Point -13 °C (260 K) [1][2]

Boiling Point 203-205 °C (476-478 K) [1]

Density 1.649 g/cm³ at 25 °C

Refractive Index 1.5815 at 20 °C

Solubility Data
Solvent Solubility

Water Insoluble

Organic Solvents
Soluble in many common organic solvents (e.g.,

ethanol, ether, benzene)

Spectral Data
Spectroscopic data is essential for the identification and characterization of o-

bromochlorobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (Proton NMR): The ¹H NMR spectrum of o-bromochlorobenzene typically exhibits a

complex multiplet in the aromatic region (approximately 7.0-7.6 ppm) due to the coupling of the

four aromatic protons. The exact chemical shifts and coupling constants can provide detailed

information about the substitution pattern on the benzene ring.[3]

¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum will show six distinct signals for the six

carbon atoms of the benzene ring, with chemical shifts influenced by the electronegative

bromine and chlorine substituents.
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Mass Spectrometry (MS)
The mass spectrum of o-bromochlorobenzene is characterized by a molecular ion peak (M⁺) at

m/z 190 and 192, corresponding to the presence of the bromine isotopes (⁷⁹Br and ⁸¹Br) and

chlorine isotopes (³⁵Cl and ³⁷Cl). The isotopic pattern of the molecular ion cluster is a key

feature for identifying this compound.[4]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of o-

bromochlorobenzene are provided below.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For o-bromochlorobenzene, which is a liquid at room temperature, this would involve

cooling the substance until it solidifies and then determining the temperature at which it melts

upon warming.

Methodology:

Sample Preparation: A small amount of liquid o-bromochlorobenzene is placed in a capillary

tube and cooled using a suitable cooling bath (e.g., dry ice/acetone) until it solidifies.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus.

Heating: The apparatus is heated slowly and steadily.

Observation: The temperature at which the solid begins to melt and the temperature at which

it completely liquefies are recorded. The melting point is reported as this range.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:
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Apparatus Setup: A small amount of o-bromochlorobenzene is placed in a test tube, and a

capillary tube (sealed at one end) is placed inverted in the test tube. The test tube is then

attached to a thermometer and heated in a heating bath.

Heating: The heating bath is heated gently.

Observation: As the liquid heats up, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is stopped, and the liquid is allowed to cool.

Measurement: The temperature at which the liquid just begins to enter the capillary tube is

recorded as the boiling point.

Determination of Density
Density is the mass of a substance per unit volume.

Methodology:

Mass Measurement: The mass of a clean, dry pycnometer (a small glass flask for measuring

density) is accurately measured.

Volume Measurement: The pycnometer is filled with o-bromochlorobenzene, and its mass is

measured again. The volume of the pycnometer is known or can be determined using a

liquid of known density (e.g., water).

Calculation: The density is calculated by dividing the mass of the o-bromochlorobenzene by

the volume of the pycnometer.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology (Qualitative):

Sample Preparation: A small amount of o-bromochlorobenzene (e.g., 1 mL) is added to a

test tube containing a specific solvent (e.g., 5 mL of water or an organic solvent).
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Mixing: The mixture is agitated thoroughly.

Observation: The mixture is observed to see if the o-bromochlorobenzene dissolves

completely, partially, or not at all. The formation of a single homogeneous phase indicates

solubility, while the presence of two distinct layers indicates insolubility.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.

Methodology (Neat Liquid):

Sample Preparation: A drop of o-bromochlorobenzene is placed between two salt plates

(e.g., NaCl or KBr).

Analysis: The salt plates are placed in the sample holder of an IR spectrometer.

Spectrum Acquisition: The IR spectrum is recorded, showing the absorption of infrared

radiation at different wavenumbers, which correspond to the vibrational frequencies of the

bonds in the molecule.

Visualizations
The following diagrams illustrate the general workflows for the experimental determination of

key physicochemical properties.

Apparatus Setup Measurement

Place o-bromochlorobenzene in test tube Invert sealed capillary tube in liquid Attach to thermometer and place in heating bath Heat the bath gently Observe stream of bubbles from capillary Stop heating and allow to cool Record temperature when liquid enters capillary HBoiling Point

Click to download full resolution via product page

Boiling Point Determination Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b7723601?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7723601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh empty, dry pycnometer (m1)

Fill pycnometer with o-bromochlorobenzene and weigh (m2)

Calculate mass of liquid (m = m2 - m1) Determine volume of pycnometer (V)

Calculate Density (ρ = m / V)

Click to download full resolution via product page

Density Determination Workflow

Sample Preparation Analysis

Place a drop of o-bromochlorobenzene on a salt plate Place a second salt plate on top to create a thin film Place salt plates in IR spectrometer Record the IR spectrum SpectrumIR Spectrum
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IR Spectrum Acquisition Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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